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Compound of Interest

Compound Name: 2-Phenylpentane

Cat. No.: B179501

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 2-
Phenylpentane (also known as sec-amylbenzene). The information is intended for use by
professionals in research and development who may handle this chemical. All quantitative data
are summarized in structured tables, and relevant experimental protocols are detailed.

Chemical and Physical Properties

2-Phenylpentane is a colorless to pale yellow liquid with a characteristic aromatic odor.[1] It is
an alkyl-substituted aromatic hydrocarbon, characterized by its hydrophobic nature due to the
presence of a phenyl group and a pentane chain.[1] This results in low solubility in water but
good solubility in organic solvents.[1]
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Property Value Reference
Molecular Formula Ci1His [1]
Molecular Weight 148.24 g/mol [1]

CAS Number 2719-52-0 [1]
Appearance Colorless to pale yellow liquid [1]

Odor Aromatic [1]

Boiling Point 190-192 °C

Melting Point -75°C

Flash Point 62 °C (144 °F) - closed cup

Density 0.862 g/cm3 at 25 °C

Solubili Insoluble in water; Soluble in
olubility
organic solvents

[1]

Hazard Identification and Classification

2-Phenylpentane is classified as a flammable liquid and poses specific hazards to the aquatic

environment.

GHS Classification

Hazard Class Hazard Category

Hazard Statement

Flammable Liquids Category 3

H226: Flammable liquid and

vapor

Hazardous to the aquatic
. Category 4
environment, long-term hazard

H413: May cause long lasting

harmful effects to aquatic life[1]

[2]

Hazard Statements

e H226: Flammable liquid and vapor.
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e H413: May cause long lasting harmful effects to aquatic life.[1][2]

Precautionary Statements

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P273: Avoid release to the environment.[1][2]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[1][2]

Toxicological Information

The toxicological data for 2-Phenylpentane is limited. The primary reported value is the lowest
published lethal dose (LDLO) in rats.

Endpoint Value Species Route Reference

LDLo (Lowest
published lethal 10 mL/kg Rat Oral [3]

dose)

Toxic Effects Observed at LDLo:
e Lungs, Thorax, or Respiration: Fibrosis (focal), pneumoconiosis, acute pulmonary edema.[4]

e Blood: Hemorrhage.[4]

Potential Health Effects

« Inhalation: High concentrations of vapor may be narcotic.
o Skin Contact: May cause skin irritation.
o Eye Contact: May cause eye irritation.

 Ingestion: Considered a poison by ingestion.[3]
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Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 2-Phenylpentane are
not publicly available. However, the following sections describe the standardized OECD
(Organisation for Economic Co-operation and Development) guidelines that would typically be
followed for such assessments.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used where a substance is administered orally to a group
of animals at a defined dose. The absence or presence of mortality in that group determines
the next step.

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.

e Housing and Feeding: Animals are housed in appropriate cages with controlled temperature
and humidity, and have access to standard laboratory diet and drinking water.

e Dose Preparation: The test substance is typically administered in a suitable vehicle, such as
corn oil.

e Procedure:

o

Animals are fasted prior to dosing.
o The substance is administered in a single dose by gavage.

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).

o Three animals are used in the first step.
o If no mortality occurs, the next higher dose is used in a new group of three animals.

o If mortality occurs, the next lower dose is used.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b179501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Pathology: A gross necropsy is performed on all animals at the end of the study.

Flammability (Based on ASTM D93 - Standard Test
Methods for Flash Point by Pensky-Martens Closed Cup
Tester)

This method determines the flash point of petroleum products in a closed cup.

¢ Principle: A brass test cup is filled with the test specimen and fitted with a cover. The sample
is heated and stirred at specified rates. An ignition source is directed into the cup at regular
intervals with simultaneous interruption of stirring until a flash is detected.

o Apparatus: Pensky-Martens closed-cup tester.
e Procedure:
o The sample is placed in the test cup.
o The cup is heated at a slow, constant rate.
o The stirrer is operated at a specified speed.
o At prescribed temperature intervals, a test flame is applied to the vapor space of the cup.

o The flash point is the lowest temperature at which application of the test flame causes the
vapor above the sample to ignite.

Aquatic Toxicity (Based on OECD Guideline 202:
Daphnia sp. Acute Immobilisation Test)

This test determines the acute toxicity of a substance to daphnids (Daphnia magna).

e Principle: Young daphnids are exposed to the test substance in a range of concentrations for
48 hours. The concentration at which 50% of the daphnids are immobilized (EC50) is
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determined.

o Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

» Test Conditions: The test is conducted in a defined medium at a constant temperature (e.qg.,
20 £ 1 °C) with a 16-hour light/8-hour dark cycle.

e Procedure:
o A series of test concentrations and a control are prepared.
o Daphnids are placed in the test solutions.

o Observations are made at 24 and 48 hours to determine the number of immobilized
daphnids.

o Data Analysis: The 48-hour EC50 is calculated using statistical methods.

Hypothetical Signaling Pathway of Toxicity

Currently, there is no specific published information on the signaling pathways affected by 2-
Phenylpentane. However, based on the known toxic effects of similar aromatic hydrocarbons
and organic solvents, a plausible mechanism of toxicity involves the induction of oxidative
stress, leading to cellular damage. Benzene, a related compound, is known to generate
reactive oxygen species (ROS) during its metabolism, which can damage cellular components
like DNA, proteins, and lipids.[5][6]

The following diagram illustrates a hypothetical signaling pathway for 2-Phenylpentane-
induced cellular toxicity, centered around the generation of oxidative stress.
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Hypothetical Signaling Pathway of 2-Phenylpentane Toxicity
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Caption: Hypothetical pathway of 2-Phenylpentane induced cytotoxicity via oxidative stress.

Handling and Storage

» Handling: Handle in a well-ventilated area.[1] Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Keep
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away from ignition sources.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents. Keep containers tightly closed.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, give them water to drink.
Seek immediate medical attention.

Personal Protective Equipment (PPE)
» Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Experimental Workflow for Safety Assessment

The following diagram outlines a general workflow for the safety and hazard assessment of a
chemical like 2-Phenylpentane.
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General Workflow for Chemical Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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